Cas no 83698-90-2 (1,18-Octadecanedithiol)

1,18-Octadecanedithiol structure
1,18-Octadecanedithiol structure
Product Name:1,18-Octadecanedithiol
CAS No:83698-90-2
MF:C18H38S2
MW:318.624323368073
CID:668693
PubChem ID:13044354
Update Time:2025-04-19

1,18-Octadecanedithiol Chemical and Physical Properties

Names and Identifiers

    • 1,18-Octadecanedithiol
    • octadecane-1,18-dithiol
    • 83698-90-2
    • DTXSID90516140
    • SCHEMBL624335
    • Inchi: 1S/C18H38S2/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20/h19-20H,1-18H2
    • InChI Key: RWLIDRPIMIEHGZ-UHFFFAOYSA-N
    • SMILES: SCCCCCCCCCCCCCCCCCCS

Computed Properties

  • Exact Mass: 318.24149356g/mol
  • Monoisotopic Mass: 318.24149356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 17
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 2Ų
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